N-Methylanthranilic acid
N-Methylanthranilic acid
N-methylanthranilic acid is an aromatic amino acid that is anthranilic acid in which one of the hydrogens attached to the nitrogen is substituted by a methyl group. It has a role as a plant metabolite. It is functionally related to an anthranilic acid. It is a conjugate acid of a N-methylanthranilate.
N-Methylanthranilic acid is a natural product found in Daphnia pulex, Streptomyces, and other organisms with data available.
N-Methylanthranilic acid is a natural product found in Daphnia pulex, Streptomyces, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
119-68-6
VCID:
VC20992666
InChI:
InChI=1S/C8H9NO2/c1-9-7-5-3-2-4-6(7)8(10)11/h2-5,9H,1H3,(H,10,11)
SMILES:
CNC1=CC=CC=C1C(=O)O
Molecular Formula:
C8H9NO2
Molecular Weight:
151.16 g/mol
N-Methylanthranilic acid
CAS No.: 119-68-6
Cat. No.: VC20992666
Molecular Formula: C8H9NO2
Molecular Weight: 151.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-methylanthranilic acid is an aromatic amino acid that is anthranilic acid in which one of the hydrogens attached to the nitrogen is substituted by a methyl group. It has a role as a plant metabolite. It is functionally related to an anthranilic acid. It is a conjugate acid of a N-methylanthranilate. N-Methylanthranilic acid is a natural product found in Daphnia pulex, Streptomyces, and other organisms with data available. |
|---|---|
| CAS No. | 119-68-6 |
| Molecular Formula | C8H9NO2 |
| Molecular Weight | 151.16 g/mol |
| IUPAC Name | 2-(methylamino)benzoic acid |
| Standard InChI | InChI=1S/C8H9NO2/c1-9-7-5-3-2-4-6(7)8(10)11/h2-5,9H,1H3,(H,10,11) |
| Standard InChI Key | WVMBPWMAQDVZCM-UHFFFAOYSA-N |
| SMILES | CNC1=CC=CC=C1C(=O)O |
| Canonical SMILES | CNC1=CC=CC=C1C(=O)O |
| Melting Point | 178 - 179 °C |
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